Cas no 113505-07-0 (4-[1-(4-aminophenyl)-3,4-dihydro-2H-naphthalen-1-yl]aniline)
![4-[1-(4-aminophenyl)-3,4-dihydro-2H-naphthalen-1-yl]aniline structure](https://www.kuujia.com/scimg/cas/113505-07-0x500.png)
113505-07-0 structure
Product name:4-[1-(4-aminophenyl)-3,4-dihydro-2H-naphthalen-1-yl]aniline
4-[1-(4-aminophenyl)-3,4-dihydro-2H-naphthalen-1-yl]aniline Chemical and Physical Properties
Names and Identifiers
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- 4-[1-(4-aminophenyl)-3,4-dihydro-2H-naphthalen-1-yl]aniline
- 4,4'-(1,2,3,4-Tetrahydronaphthalene-1,1-diyl)dianiline
- DTXSID80553741
- 113505-07-0
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- Inchi: InChI=1S/C22H22N2/c23-19-11-7-17(8-12-19)22(18-9-13-20(24)14-10-18)15-3-5-16-4-1-2-6-21(16)22/h1-2,4,6-14H,3,5,15,23-24H2
- InChI Key: YPJLCHMNNXBJRQ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 314.178298710Da
- Monoisotopic Mass: 314.178298710Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 52Ų
4-[1-(4-aminophenyl)-3,4-dihydro-2H-naphthalen-1-yl]aniline Related Literature
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1. Transition states for cysteine redox processes modeled by DFT and solvent-assisted proton exchange†Craig A. Bayse Org. Biomol. Chem., 2011,9, 4748-4751
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Riadh Hanachi,Mohammed A. M. Alkhalifah,Faisal Alresheedi,Bahoueddine Tangour,Majdi Hochlaf New J. Chem., 2021,45, 17796-17807
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Feng-Hua Chen,Li-Ming Zhang,Qing-Tao Chen,Yi Zhang,Zhi-Jun Zhang Chem. Commun., 2010,46, 8633-8635
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
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